Cas no 1248020-41-8 (1-Bromo-2-propoxycyclopentane)

• Product Name: 1-Bromo-2-propoxycyclopentane
• CAS No: 1248020-41-8
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5743787
• PubChem ID: 12636418
• Update Time: 2025-06-12

1-Bromo-2-propoxycyclopentane Chemical and Physical Properties

Names and Identifiers

• CS-0298049
• 1248020-41-8
• AKOS011389176
• 1-bromo-2-propoxycyclopentane
• EN300-1133315
• Cyclopentane, 1-bromo-2-propoxy-
• 1-Bromo-2-propoxycyclopentane

• Inchi： 1S/C8H15BrO/c1-2-6-10-8-5-3-4-7(8)9/h7-8H,2-6H2,1H3
• InChI Key： LUMINGGCJBPFTC-UHFFFAOYSA-N
• SMILES： BrC1CCCC1OCCC

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 216.2±33.0 °C(Predicted)

Additional information on 1-Bromo-2-propoxycyclopentane

1-Bromo-2-Propoxycyclopentane (CAS No. 1248020-41-8): A Comprehensive Overview

1-Bromo-2-propoxycyclopentane (CAS No. 1248020-41-8) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications due to its reactivity and functional group diversity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1-Bromo-2-propoxycyclopentane, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 1-Bromo-2-propoxycyclopentane is C₈H₁₅OBr, and it has a molecular weight of approximately 203.09 g/mol. The compound features a cyclopentane ring with a bromine atom at the 1-position and a propoxy group at the 2-position. This specific arrangement of functional groups imparts unique chemical properties that make it an attractive starting material for various synthetic transformations.

In terms of physical properties, 1-Bromo-2-propoxycyclopentane is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene but has limited solubility in water. The compound's boiling point is around 150°C at atmospheric pressure, and it exhibits moderate stability under standard laboratory conditions.

The synthesis of 1-Bromo-2-propoxycyclopentane can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 2-propoxycyclopentene followed by ring closure. Another approach involves the nucleophilic substitution of a suitable precursor, such as 2-propoxycyclopentanol, with bromine or a brominating agent like N-bromosuccinimide (NBS). Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

1-Bromo-2-propoxycyclopentane has found applications in various areas of research and industry. In synthetic chemistry, it serves as an important intermediate for the preparation of complex organic molecules. The presence of both a bromine atom and an ether functional group provides multiple points for further functionalization, making it a valuable building block for the synthesis of natural products, pharmaceuticals, and materials with tailored properties.

In pharmaceutical research, 1-Bromo-2-propoxycyclopentane has been explored as a potential lead compound for drug discovery. Its ability to undergo selective transformations allows for the generation of diverse chemical libraries that can be screened for biological activity. Recent studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1-Bromo-2-propoxycyclopentane demonstrated potent inhibition of cancer cell growth in vitro.

Beyond pharmaceuticals, 1-Bromo-2-propoxycyclopentane has also found applications in materials science. Its reactivity and functional group diversity make it suitable for the synthesis of polymers with unique properties. For example, researchers have used this compound as a monomer to create copolymers with tunable mechanical and thermal properties. These materials have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 1-Bromo-2-propoxycyclopentane are still limited but are essential for ensuring its safe application in various fields. Preliminary data suggest that the compound has low toxicity to aquatic organisms but further research is needed to fully understand its environmental impact.

In conclusion, 1-Bromo-2-propoxycyclopentane (CAS No. 1248020-41-8) is a versatile organic compound with significant potential in synthetic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an attractive starting material for various applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility in scientific and industrial contexts.